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Compound of Interest

Compound Name: Mephenesin

Cat. No.: B1676209 Get Quote

Essential Safety and Handling Guide for
Mephenesin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Mephenesin. Adherence to these procedures is vital

for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Quantitative Data
Mephenesin is a centrally acting muscle relaxant that is harmful if swallowed and can cause

skin and eye irritation.[1][2] It may also cause irritation to the respiratory tract.[2]

Table 1: Physical and Toxicological Properties of Mephenesin
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Property Value Source(s)

Appearance
White to almost white

powder/crystal
[3][4]

Molecular Formula C10H14O3 [1]

Molar Mass 182.22 g/mol [5][6]

Melting Point 69°C [3]

Boiling Point 153°C (at 4 torr) [3]

Flash Point 161.5°C [3]

Acute Oral Toxicity (LD50, rat) 625 mg/kg [2][5]

Acute Oral Toxicity (LD50,

mouse)
720 mg/kg [5]

Personal Protective Equipment (PPE) Protocol
A risk assessment should precede any handling of Mephenesin to determine the appropriate

level of personal protection. The following provides a general guideline for necessary PPE.

Eye and Face Protection: Safety glasses are required for all handling procedures.[1] Tight-

sealing safety goggles should be used when there is a risk of dust generation or splashing.

[7] A face shield may be necessary for larger-scale operations.[1]

Skin Protection:

Gloves: Chemical-resistant protective gloves are mandatory.[1]

Lab Coat/Gown: A protective lab coat or gown should be worn.[1][7] For tasks with a

higher risk of exposure, a low-permeability fabric gown with a solid front, long sleeves, and

tight-fitting cuffs is recommended.[8]

Boots: Protective boots may be required depending on the scale of the operation.[1]

Respiratory Protection:
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Operations should be conducted in a well-ventilated area, preferably using a local exhaust

system or chemical fume hood to minimize dust or aerosol generation.[1]

If ventilation is insufficient or exposure limits may be exceeded, a NIOSH/MSHA-approved

dust respirator is required.[1][7]
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Mephenesin Handling: PPE Selection Workflow

1. Risk Assessment

2. PPE Selection

3. Safe Work Practice

Start: Handling Mephenesin

Assess Task:
- Scale of work

- Potential for dust/aerosol
- Duration of handling

Use Engineering Controls:
- Fume Hood

- Local Exhaust Ventilation

Respiratory Protection:
Dust Respirator (if needed)

Is dust/aerosol likely
or ventilation inadequate?

Hand Protection:
Protective Gloves

Eye Protection:
Safety Glasses or Goggles

Body Protection:
Lab Coat / Protective Clothing

Perform Task

End: Decontaminate & Doff PPE

Click to download full resolution via product page

Caption: PPE selection workflow for handling Mephenesin.
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Operational and Disposal Plans
Step-by-Step Handling and Storage Procedures

Preparation: Before handling, ensure safety showers and eye wash stations are accessible.

[1][7] Confirm the work area is well-ventilated.[1]

Handling:

Wear all required PPE as determined by your risk assessment.

Avoid all direct contact with skin, eyes, and clothing.[1][7]

Prevent the dispersion of dust.[1] Use a local exhaust system if dust or aerosols are likely

to be generated.[1]

Do not eat, drink, or smoke in the handling area.[1][4]

Post-Handling:

Wash hands and face thoroughly after handling the material.[1][3]

Wash contaminated clothing before reuse.[7]

Storage:

Store Mephenesin in a tightly closed container in a cool, dark, and dry place.[1][7] Room

temperature storage is generally acceptable.[7]

Store away from incompatible materials, such as strong oxidizing agents.[1][7]

Emergency Procedures
First Aid Measures:

General Advice: A rescuer should wear appropriate PPE, such as rubber gloves and air-tight

goggles, to prevent self-contamination.[1]
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If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][7] Seek medical attention if you feel unwell.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected

skin with plenty of water.[1] If skin irritation occurs, seek medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][3] If wearing

contact lenses, remove them if it is easy to do so and continue rinsing.[1][3] If eye irritation

persists, get medical attention.[1]

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell.[1][4] Rinse

the mouth with water.[1][3] Do NOT induce vomiting.[7]

Accidental Release Measures (Spills):

Evacuate: Restrict access to the spill area. Keep non-essential personnel away.[1]

Ventilate: Ensure the area has adequate ventilation.[7]

Contain: Prevent the spilled product from entering drains or waterways.[1][7]

Clean-up:

Wear full PPE, including respiratory protection.[1][7]

Avoid creating dust.[7] You can cover the powder spill with a plastic sheet or tarp to

minimize spreading.[7]

Carefully sweep or take up the material mechanically and place it into a sealed, airtight

container for disposal.[1][7]

Thoroughly clean the contaminated surface.[7]

Disposal Plan
The disposal of Mephenesin and its contaminated containers must be handled as hazardous

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.chemicalbook.com/msds/mephenesin.htm
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.chemicalbook.com/msds/mephenesin.htm
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://labscoop.com/us/en/product/tci/tci/m3076-25g-mephenesin
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://www.chemicalbook.com/msds/mephenesin.htm
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.tcichemicals.com/BE/en/sds/M3076_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-353671.pdf
https://www.benchchem.com/product/b1676209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Collect waste Mephenesin and any materials used for cleanup (e.g.,

contaminated gloves, wipes) in a designated, properly labeled, and sealed hazardous waste

container.[1][9]

Disposal Route: All waste must be disposed of through a licensed and authorized waste

management company.[1][4]

Regulatory Compliance: Adhere to all federal, state, and local environmental regulations

regarding chemical waste disposal.[1]

Prohibited Actions: Do not dispose of Mephenesin by flushing it down the drain or discarding

it in the regular trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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